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A comprehensive technical guide detailing the discovery and history of the three proteinogenic

branched-chain amino acids (BCAAs)—leucine, isoleucine, and valine—is now available for

researchers, scientists, and drug development professionals. This guide provides an in-depth

look at the foundational discoveries, early experimental protocols, and initial characterization of

these essential amino acids that have become central to numerous fields of biomedical

research.

The journey into the world of BCAAs began in the early 19th century, a period of burgeoning

interest in the chemical composition of living matter. These early investigations, relying on

rudimentary laboratory techniques, laid the groundwork for our modern understanding of

protein structure and metabolism.

The Inaugural BCAA: Leucine
The first of the branched-chain amino acids to be identified was leucine. In 1819, the French

chemist Joseph Louis Proust isolated a substance from fermented cheese which he named

"oxide caséeux" (cheesy oxide).[1][2] A year later, in 1820, Henri Braconnot, another French

chemist, independently isolated a white crystalline substance from the acid hydrolysis of

muscle fibers and wool.[1][2] Observing its characteristic appearance, he named it leucine,

derived from the Greek word "leukos," meaning white.[1] It wasn't until later that the scientific

community recognized that Proust's "oxide caséeux" and Braconnot's leucine were, in fact, the

same compound.
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The Era of Protein Chemistry: Valine and Isoleucine
The turn of the 20th century marked a period of significant advancement in protein chemistry,

largely driven by the pioneering work of the German chemist Hermann Emil Fischer. His

systematic approach to the analysis of proteins led to the discovery of the final two BCAAs.

In 1901, while studying the hydrolysis products of casein, the primary protein in milk, Fischer

isolated a new amino acid.[3] He named it valine, a nod to its structural similarity to valeric acid,

which is found in the valerian plant.[3]

Just a few years later, in 1903, another German chemist, Felix Ehrlich, made the final BCAA

discovery while investigating the composition of beet-sugar molasses. He identified an isomer

of leucine, which he aptly named isoleucine.[4]

This chronological progression of discovery is summarized in the timeline below.

Leucine Valine Isoleucine

1819
Proust isolates 'oxide caséeux' from cheese

1820
Braconnot isolates and names Leucine from muscle and wool

1901
Fischer isolates Valine from casein

1903
Ehrlich discovers Isoleucine in beet-sugar molasses
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://chemtymology.co.uk/2020/12/04/leucine-isoleucine-and-arginine/
https://biocrates.com/leucine/
https://en.wikipedia.org/wiki/Valine
https://en.wikipedia.org/wiki/Isoleucine
https://www.benchchem.com/product/b1667756#discovery-and-history-of-branched-chain-amino-acids
https://www.benchchem.com/product/b1667756#discovery-and-history-of-branched-chain-amino-acids
https://www.benchchem.com/product/b1667756#discovery-and-history-of-branched-chain-amino-acids
https://www.benchchem.com/product/b1667756#discovery-and-history-of-branched-chain-amino-acids
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667756?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

